VU0361747

• CAS No.: 1309976-66-6
• Product Name: VU0361747
• Molecular Formula: C19H17FN2O2
• Molecular Weight: 324.36
• IUPAC Name: 1-({6-[2-(3-fluorophenyl)ethynyl]pyridin-3-yl}carbonyl)piperidin-4-ol
• Standard InChI: InChI=1S/C19H17FN2O2/c20-16-3-1-2-14(12-16)4-6-17-7-5-15(13-21-17)19(24)22-10-8-18(23)9-11-22/h1-3,5,7,12-13,18,23H,8-11H2
• Standard InChIKey: ZKKOJUZGUBLAJQ-UHFFFAOYSA-N
• SMILES: OC1CCN(C(C2=CC=C(C#CC3=CC=CC(F)=C3)N=C2)=O)CC1
• Appearance: Solid powder
• Description: VU0361747 is a positive allosteric modulators (PAM) of metabotropic glutamate receptor subtype 5 (mGlu5) activators. VU0361747 presents a novel approach to the treatment of schizophrenia.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VU0361747, VU 0361747, VU-0361747
• Reference: 1: Rook JM, Noetzel MJ, Pouliot WA, Bridges TM, Vinson PN, Cho HP, Zhou Y, Gogliotti RD, Manka JT, Gregory KJ, Stauffer SR, Dudek FE, Xiang Z, Niswender CM, Daniels JS, Jones CK, Lindsley CW, Conn PJ. Unique signaling profiles of positive allosteric modulators of metabotropic glutamate receptor subtype 5 determine differences in in vivo activity. Biol Psychiatry. 2013 Mar 15;73(6):501-9. doi: 10.1016/j.biopsych.2012.09.012. Epub 2012 Nov 7. PubMed PMID: 23140665; PubMed Central PMCID: PMC3572342.
• Last Modified: Aug 20 2021